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Compound of Interest

Compound Name: Aluminum-27

Cat. No.: B1245508

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the fundamental quantum mechanical properties
of the Aluminum-27 (2’Al) nucleus. As the only stable isotope of aluminum, understanding its
nuclear characteristics is crucial for applications ranging from materials science and quantum
computing to pharmaceutical research where aluminum-containing compounds are utilized.[1]
This guide summarizes key quantitative data, details the experimental protocols used for their
determination, and provides visual representations of logical and experimental workflows.

Core Nuclear Properties of Aluminum-27

The Aluminum-27 nucleus is composed of 13 protons and 14 neutrons.[1] This composition
dictates its fundamental quantum mechanical attributes, which are summarized below. With a
natural abundance of 100%, the properties listed are representative of all naturally occurring
aluminum.[1][2][3]

Table 1: General Quantum Mechanical Properties of 27Al
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Property Value Unit
Nuclear Spin (1) 5/2 h
Parity +

Natural Abundance 100 %
Isotopic Mass 26.9815385(7) u
Binding Energy 224.95183284 MeV
Binding Energy per Nucleon 8.33154936 MeV

Data sourced from ChemLin[1] and KAERI[2].

Property Value Unit Method(s)
Magnetic Dipole MN (Nuclear

+3.64070(2) NMR
Moment (u) Magnetons)

Electric Quadrupole

+0.1466(10) barn Atomic Beam
Moment (Q)

Recommended values sourced from IAEA-NDSJ1].

The non-zero nuclear spin indicates that the 2’Al nucleus possesses a magnetic dipole
moment, making it active for Nuclear Magnetic Resonance (NMR) spectroscopy. Furthermore,
a spin value greater than 1/2 (1 > 1/2) gives rise to an electric quadrupole moment.[4] This
means the nucleus has a non-spherical charge distribution, which interacts with local electric
field gradients, significantly influencing its NMR spectral characteristics.[1][3]

Table 3: Nuclear Radius of ?’Al
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Type Value Unit Method

Charge Radius 3.0610(31) fm Electron Scattering

Formula: R =1.2 x

Empirical Radius ~3.6 fm
Al/3

Charge radius sourced from ChemLin[1]. The empirical radius is a common approximation.

Table 4: Principal Low-Lying Excited Energy Levels of

27 A1
Level Energy (keV) Spin (1) Parity
843.76 1/2 +
1014.4 3/2 +
2211.99 712 +
2734.6 5/2 +
2981.8 3/2 +
3004.3 9/2 +

Data sourced from the Evaluated Nuclear Structure Data File (ENSDF) via the National Nuclear
Data Center.

Experimental Protocols for Property Determination

The quantum properties of the 2’Al nucleus are determined through a variety of sophisticated
experimental techniques. The methodologies for the most critical of these are detailed below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the primary technique for determining the nuclear spin and magnetic
dipole moment of 2’Al. Due to its quadrupolar nature, NMR also provides information about the
electric quadrupole moment and the local chemical environment.
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Methodology:

Sample Preparation: A sample containing aluminum, such as a solution of aluminum nitrate
(AI(NOs3)3) in deuterium oxide (D20), is prepared.[1] For solid-state NMR, a powdered
crystalline sample is packed into a rotor.

Application of Magnetic Field: The sample is placed in a strong, static external magnetic field
(Bo). This field causes the nuclear spins to align in one of 2I+1 possible orientations, creating
distinct energy levels.[4] For 27Al (1=5/2), this results in 6 energy levels.

Radiofrequency Pulse: A pulse of radiofrequency (RF) energy is applied perpendicular to the
Bo field. If the frequency of the pulse matches the energy difference between spin states (the
Larmor frequency), it excites the nuclei to a higher energy level.

Signal Detection: After the RF pulse, the nuclei relax back to their lower energy states,
emitting an RF signal known as the Free Induction Decay (FID). This signal is detected by a
receiver coil.

Data Processing: The FID is converted from a time-domain signal to a frequency-domain
spectrum using a Fourier Transform. The resulting spectrum shows peaks corresponding to
the resonance frequencies.

Analysis for Quadrupolar Nuclei: For 2’Al, the interaction between the electric quadrupole
moment and the local electric field gradient causes significant broadening of the NMR signal.
[3] Advanced techniques like Magic-Angle Spinning (MAS) are used in solid-state NMR to
narrow these lines.[5] Two-dimensional techniques such as Multiple-Quantum Magic-Angle
Spinning (MQMAS) can further resolve the different aluminum sites by separating the
isotropic chemical shift from the second-order quadrupolar broadening.[5][6]
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NMR Experimental Workflow for 27Al.
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Electron Scattering

Electron scattering experiments are the gold standard for determining the nuclear charge
radius. By bombarding a target with high-energy electrons, the way they are deflected reveals
the distribution of charge (protons) within the nucleus.

Methodology:

o Electron Beam Generation: A particle accelerator produces a high-energy, monoenergetic
beam of electrons.[7]

o Target Interaction: The electron beam is directed onto a thin foil of pure aluminum.[7]

o Scattering and Detection: The electrons are scattered by the Coulomb force from the protons
in the 27Al nuclei. A detector, which can be moved to various angles relative to the incident
beam, measures the number of scattered electrons at each angle.[7][8]

o Cross-Section Measurement: The scattering intensity at different angles is used to calculate
the differential cross-section (do/dQ).

o Form Factor Analysis: The measured cross-section is compared to the theoretical Mott
scattering cross-section, which describes scattering from a point charge. The deviation is
described by the nuclear form factor, |F(q)|?, which is related to the Fourier transform of the
nuclear charge distribution p(r).[7]

e Radius Determination: The form factor exhibits diffraction-like minima. The position of the
first minimum in the scattering pattern is directly related to the nuclear radius, allowing for a
precise calculation of the charge radius.[7]

Electron High-Energy Bombardment Aluminum-27 Scattered Electrons Movable Data Analysis
Accelerator Electron Beam Target Foil Electron Detector (Cross-Section, Form Factor)
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Workflow for an Electron Scattering Experiment.

Gamma-Ray Spectroscopy

Gamma-ray spectroscopy is used to determine the energies of the excited states of a nucleus.
When a nucleus is excited, it de-excites by emitting gamma rays of specific energies
corresponding to the energy difference between its levels.

Methodology:

Nuclear Excitation: The 2’Al nucleus is excited to higher energy levels. This can be achieved
through various nuclear reactions, such as inelastic scattering of protons (2’Al(p,p'y)) or
neutron capture (2’Al(n,y)).[9]

Gamma-Ray Emission: The excited nucleus rapidly de-excites, emitting one or more
gamma-ray photons. The energy of each photon is precisely equal to the energy difference
between the initial and final nuclear states.

Detection: The emitted gamma rays are detected using a high-resolution detector, typically a
High-Purity Germanium (HPGe) detector. The detector converts the gamma-ray energy into
an electrical pulse whose amplitude is proportional to the energy.[10]

Spectrum Acquisition: A Multi-Channel Analyzer (MCA) sorts the pulses by their amplitude,
building up an energy spectrum.[10] This spectrum shows peaks at energies corresponding
to the emitted gamma rays.

Energy Level Scheme Construction: By identifying the energies of the various gamma-ray
peaks and their coincidence relationships, a decay scheme can be constructed. This scheme
maps the excited energy levels of the nucleus and the transitions between them.
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Simplified Energy Level Diagram for 27Al.

Interrelation of Quantum Properties

The quantum mechanical properties of the 2’Al nucleus are not independent but are
consequences of its underlying structure of protons and neutrons, governed by the principles of

guantum mechanics and the nuclear shell model.
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Logical Relationships of Nuclear Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Quantum Mechanical
Properties of the Aluminum-27 Nucleus]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245508#quantum-mechanical-properties-of-the-
aluminum-27-nucleus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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